Cas no 869650-21-5 (Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]-)

• Product Name: Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]-
• CAS No: 869650-21-5
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 1864646
• PubChem ID: 5459373
• Update Time: 2025-06-11

Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]-
• AKOS040748648
• 1-(3-{6-[(cyclopropylmethyl)amino]imidazo[1,2-a]pyridazin-3-yl}phenyl)ethan-1-one
• K00135
• NS00070793
• SR-01000383555
• Q27095456
• 1-[3-[6-[(Cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]-ethanone
• Imidazol[1,2-b]pyridazine 1
• 1-(3-(6-(cyclopropylmethylamino)imidazo[1,2-b]pyridazin-3-yl)phenyl)ethanone
• DB04715
• HY-123141
• 869650-21-5
• IMIDAZOPYRIDAZIN 1
• BDBM11835
• SR-01000383555-1
• SCHEMBL2950857
• CS-0081534
• Cancer Res 676916 Compound K00135
• 1-[3-[6-(cyclopropylmethylamino)imidazo[1,2-b]pyridazin-3-yl]phenyl]ethanone
• 2c3i
• TS-08559
• CHEMBL200528
• 1-(3-{6-[(CYCLOPROPYLMETHYL)AMINO]IMIDAZO[1,2-B]PYRIDAZIN-3-YL}PHENYL)ETHANONE

• Inchi： 1S/C18H18N4O/c1-12(23)14-3-2-4-15(9-14)16-11-20-18-8-7-17(21-22(16)18)19-10-13-5-6-13/h2-4,7-9,11,13H,5-6,10H2,1H3,(H,19,21)
• InChI Key： IVUBNTNWKIPCPS-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1=CN=C2C=CC(=NN21)NCC1CC1

Computed Properties

• Exact Mass: 306.14806121g/mol
• Monoisotopic Mass: 306.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3Ų

Additional information on Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]-

Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an imidazo[1,2-b]pyridazine core and a phenyl ring substituted with a cyclopropylmethylamino group, contribute to its distinctive chemical and pharmacological properties.

The imidazo[1,2-b]pyridazine scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively explored in the development of drugs targeting diseases such as cancer, inflammation, and infectious diseases. The incorporation of the cyclopropylmethylamino group into the structure enhances the molecule's binding affinity and selectivity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with these diseases. Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) has emerged as a compound of interest due to its unique structural features and potential biological activities. Studies have shown that this molecule exhibits inhibitory effects on several key enzymes and receptors involved in disease pathogenesis.

One of the most notable findings regarding this compound is its potential as an anti-inflammatory agent. In preclinical studies, Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) has demonstrated the ability to suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These cytokines are central mediators of inflammation and are implicated in various chronic inflammatory diseases. The compound's mechanism of action appears to involve the inhibition of signaling pathways that lead to the activation of nuclear factor kappa B (NF-kB), a transcription factor crucial for inflammatory responses.

Additionally, research has indicated that Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) may have anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. Furthermore, it has been observed to inhibit the growth of tumors in animal models by disrupting key cellular processes such as proliferation and angiogenesis. The cyclopropylmethylamino group in the molecule appears to play a critical role in these effects by enhancing binding affinity to target proteins involved in cancer cell survival and growth.

The pharmacokinetic properties of Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) are also subjects of interest. In vitro studies have suggested that this compound exhibits good solubility in water and organic solvents, which could facilitate its formulation into various dosage forms. Preliminary pharmacokinetic studies in animal models have shown that the compound has a reasonable bioavailability and prolonged half-life, indicating its potential for once-daily dosing in therapeutic applications.

The synthesis of Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the imidazo[1,2-b]pyridazine core through condensation reactions between appropriate precursors. This core is then functionalized with the phenyl ring substituted with the cyclopropylmethylamino group through nucleophilic substitution or other coupling reactions.

The development of efficient synthetic routes for this compound is crucial for its commercialization as a drug or research chemical. Researchers have been exploring various strategies to optimize the synthesis, including catalytic methods that reduce waste and improve yield. Green chemistry principles have also been applied to make the synthetic process more environmentally friendly.

The analytical characterization of Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-yl]phenyl]- (CAS No. 869650-21-5) is essential for ensuring its purity and quality. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm its identity and assess its purity.

In conclusion, Ethanone,1-[3-[6-[(cyclopropylmethyl)amino]imidazo[1,2-b]pyridazin-3-y]]phenylethynaldehyde CAS No: 869650 21 5 is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique structural features contribute to its biological activities as an anti-inflammatory agent and anticancer drug candidate. Further research is needed to fully elucidate its mechanism of action and optimize its synthetic routes for therapeutic applications.